Cas no 1706436-27-2 (4-(3,5-Dichlorobenzoyl)quinoline)

• Product Name: 4-(3,5-Dichlorobenzoyl)quinoline
• CAS No: 1706436-27-2
• MF: C₁₆H₉Cl₂NO
• MW: 302.154762029648
• CID: 4703742
• Update Time: 2025-07-20

4-(3,5-Dichlorobenzoyl)quinoline Chemical and Physical Properties

Names and Identifiers

• (3,5-Dichlorophenyl)(quinolin-4-yl)methanone
• 4-(3,5-Dichlorobenzoyl)quinoline

• Inchi： 1S/C16H9Cl2NO/c17-11-7-10(8-12(18)9-11)16(20)14-5-6-19-15-4-2-1-3-13(14)15/h1-9H
• InChI Key： DHJNHDVFCODJFF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(C1C=CN=C2C=CC=CC=12)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 352
• XLogP3: 3.5
• Topological Polar Surface Area: 30

Additional information on 4-(3,5-Dichlorobenzoyl)quinoline

Professional Introduction to 4-(3,5-Dichlorobenzoyl)quinoline (CAS No. 1706436-27-2)

4-(3,5-Dichlorobenzoyl)quinoline, identified by the Chemical Abstracts Service Number (CAS No.) 1706436-27-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline derivatives family, a class of molecules known for their broad spectrum of biological activities. The structural features of 4-(3,5-Dichlorobenzoyl)quinoline, particularly the presence of chloro substituents on the benzoyl moiety and the quinoline core, contribute to its unique chemical properties and potential therapeutic applications.

The molecular structure of 4-(3,5-Dichlorobenzoyl)quinoline consists of a quinoline ring system linked to a benzoyl group, where the benzoyl moiety is further substituted with two chlorine atoms at the 3rd and 5th positions. This specific arrangement enhances the compound's reactivity and interaction with biological targets, making it a valuable scaffold for drug discovery. The chloro substituents not only influence the electronic properties of the molecule but also contribute to its stability and bioavailability.

In recent years, quinoline derivatives have been extensively studied for their potential in treating various diseases, including infectious diseases, cancer, and neurological disorders. The introduction of electron-withdrawing groups such as chloro substituents in 4-(3,5-Dichlorobenzoyl)quinoline has been shown to modulate its pharmacokinetic profile, improving its efficacy and reducing side effects. This modification aligns with the growing trend in medicinal chemistry to develop more targeted and potent therapeutic agents.

One of the most compelling aspects of 4-(3,5-Dichlorobenzoyl)quinoline is its versatility in chemical modifications. Researchers have explored various derivatives of this compound to optimize its biological activity. For instance, studies have demonstrated that altering the substitution pattern on the quinoline ring or introducing additional functional groups can significantly enhance its binding affinity to specific biological targets. These findings highlight the importance of 4-(3,5-Dichlorobenzoyl)quinoline as a lead compound in structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have further accelerated the development of 4-(3,5-Dichlorobenzoyl)quinoline derivatives. Molecular modeling techniques allow researchers to predict the binding interactions between this compound and its target proteins with high accuracy. This approach has been instrumental in designing novel analogs with improved pharmacological properties. For example, virtual screening methods have been used to identify potential inhibitors of kinases and other enzymes involved in cancer progression.

The pharmacological profile of 4-(3,5-Dichlorobenzoyl)quinoline has been investigated in several preclinical studies. These studies have revealed that this compound exhibits significant anti-inflammatory and antitumor activities. The chloro substituents on the benzoyl group are believed to play a crucial role in mediating these effects by enhancing binding to specific receptors and enzymes. Additionally, preliminary data suggest that 4-(3,5-Dichlorobenzoyl)quinoline may have neuroprotective properties, making it a promising candidate for treating neurodegenerative diseases.

In conclusion, 4-(3,5-Dichlorobenzoyl)quinoline (CAS No. 1706436-27-2) represents a fascinating compound with immense potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive scaffold for developing new drugs targeting various diseases. As research continues to uncover new applications for this molecule, it is likely that 4-(3,5-Dichlorobenzoyl)quinoline will play an increasingly important role in the discovery and development of innovative therapeutic agents.